Cas no 113777-29-0 (Methanesulfonic acid, trifluoro-, 2-oxo-2H-1-benzopyran-4-yl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-oxo-2H-1-benzopyran-4-yl ester
• CAS No: 113777-29-0
• MF: C₁₀H₅F₃O₅S
• MW: 294.203912496567
• CID: 1204307
• PubChem ID: 11000869
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 2-oxo-2H-1-benzopyran-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-oxo-2H-1-benzopyran-4-yl ester
• 4-(trifluoromethylsulfonyloxy)coumarin
• 4-trifluoromethylsulfonyloxycoumarin
• 2-oxo-2H-chromen-4-yl trifluoromethanesulfonate
• SCHEMBL12986005
• 113777-29-0
• HS-6488
• TQR0164
• LIGSOIHKWHISGT-UHFFFAOYSA-N

• Inchi： 1S/C10H5F3O5S/c11-10(12,13)19(15,16)18-8-5-9(14)17-7-4-2-1-3-6(7)8/h1-5H
• InChI Key： LIGSOIHKWHISGT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC(=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 293.98097892g/mol
• Monoisotopic Mass: 293.98097892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78Ų